Cas no 22245-33-6 (Naphthalene,1,2,3,4,5,6,7,8-octabromo-)

Naphthalene,1,2,3,4,5,6,7,8-octabromo- structure
22245-33-6 structure
Product Name:Naphthalene,1,2,3,4,5,6,7,8-octabromo-
CAS No:22245-33-6
MF:C10Br8
MW:759.338996887207
CID:250575
PubChem ID:5256740
Update Time:2025-04-19

Naphthalene,1,2,3,4,5,6,7,8-octabromo- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1,2,3,4,5,6,7,8-octabromo-
    • 1,2,3,4,5,6,7,8-octabromonaphthalene
    • Naphthalene,octabromo- (8CI,9CI)
    • Octabromonaphthalene
    • SCHEMBL2320377
    • perbromonaphthalene
    • 22245-33-6
    • DTXSID90413706
    • Inchi: 1S/C10Br8/c11-3-1-2(5(13)9(17)7(3)15)6(14)10(18)8(16)4(1)12
    • InChI Key: XGCWMXCKMIUJAU-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=C2C(=C(C(=C(C2=1)Br)Br)Br)Br)Br)Br)Br

Computed Properties

  • Exact Mass: 751.3464
  • Monoisotopic Mass: 751.34670g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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